Cas no 56236-81-8 (4-(Methylsulfamoyl)benzene-1-carbothioamide)

• Product Name: 4-(Methylsulfamoyl)benzene-1-carbothioamide
• CAS No: 56236-81-8
• MF: C₈H₁₀N₂O₂S₂
• MW: 230.307199001312
• CID: 945088
• PubChem ID: 4325139
• Update Time: 2025-05-20

4-(Methylsulfamoyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfamoyl)benzenecarbothioamide
• 4-(methylsulfamoyl)benzene-1-carbothioamide
• AC1N7C0N
• AC1Q41D5
• NSC221587
• p-Methylsulfamoyl-thiobenzamid
• Z295387924
• 56236-81-8
• AKOS000172826
• NSC-221587
• EN300-66869
• DTXSID90401946
• 4-(Methylsulfamoyl)benzene-1-carbothioamide

• Inchi： 1S/C8H10N2O2S2/c1-10-14(11,12)7-4-2-6(3-5-7)8(9)13/h2-5,10H,1H3,(H2,9,13)
• InChI Key： MFNMITREHZDEDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N)=S)=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 230.0185
• Monoisotopic Mass: 230.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 72.19

Additional information on 4-(Methylsulfamoyl)benzene-1-carbothioamide

4-(Methylsulfamoyl)benzene-1-carbothioamide: A Comprehensive Overview

The compound 4-(Methylsulfamoyl)benzene-1-carbothioamide, identified by the CAS Registry Number 56236-81-8, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds and sulfur-containing organic molecules. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of 4-(Methylsulfamoyl)benzene-1-carbothioamide with greater precision. The molecule's structure comprises a benzene ring substituted with a methylsulfamoyl group at the para position and a carbothioamide group at the ortho position. This arrangement imparts unique electronic and steric properties, making it a versatile building block for further chemical transformations.

The synthesis of 4-(Methylsulfamoyl)benzene-1-carbothioamide typically involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized these processes to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles to minimize environmental impact.

In terms of applications, 4-(Methylsulfamoyl)benzene-1-carbothioamide has shown promise as an intermediate in the synthesis of bioactive compounds. Its sulfur-containing functional groups are known to exhibit interesting pharmacological properties, making it a valuable precursor in drug discovery programs targeting various therapeutic areas such as anti-inflammatory agents, antiviral drugs, and cancer treatments.

Recent studies have also highlighted the potential of 4-(Methylsulfamoyl)benzene-1-carbothioamide in agrochemical applications. Its ability to act as a plant growth regulator or as an active ingredient in pesticides has been explored through extensive laboratory and field trials.

The toxicological profile of 4-(Methylsulfamoyl)benzene-1-carbothioamide is another area of active research. Regulatory bodies require comprehensive safety assessments for chemicals intended for commercial use, and ongoing studies aim to evaluate its acute and chronic toxicity profiles using state-of-the-art methodologies.

In conclusion, 4-(Methylsulfamoyl)benzene-1-carbothioamide, with its unique structure and diverse applications, continues to be a focal point in chemical research. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial innovation.